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Compound of Interest

2-(3,4-Dichlorophenyl)-2-
Compound Name:
Phenylethylamine Hydrochloride

CAS No.: 1021871-57-7

Cat. No.: B1341873

Get Quote

Technical Monograph: 2-(3,4-Dichlorophenyl)-2-
Phenylethylamine Hydrochloride

Structure-Activity Relationships, Synthesis, and Theoretical Pharmacodynamics

Executive Summary & Chemical Identity[1]

2-(3,4-Dichlorophenyl)-2-phenylethylamine Hydrochloride (CAS: 1021871-57-7) is a
specialized

-diarylethylamine derivative. Structurally, it represents a simplified, open-chain pharmacophore
of the rigid bicyclic antidepressant sertraline and is a direct structural analog of diclofensine.

In the context of drug development, this molecule serves as a critical probe for investigating the
Monoamine Transporter (MAT) structure-activity relationship (SAR). Its steric bulk at the

-position, combined with the electron-withdrawing dichloro-substitution, theoretically
predisposes the molecule to high-affinity blockade of the Dopamine Transporter (DAT) and
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Norepinephrine Transporter (NET), with variable selectivity for the Serotonin Transporter
(SERT).

Chemical Nomenclature & Identifiers

Property Detail

2-(3,4-Dichlorophenyl)-2-phenylethan-1-amine
IUPAC Name )
hydrochloride

Des-methyl-diclofensine analog;
Common Alias
-Dichlorodiphenylethylamine

CAS Number 1021871-57-7

Molecular Formula

Molecular Weight 302.63 g/mol (Salt); 266.17 g/mol (Free Base)

CIC1=C(Cl)C=C(C(CN)C2=CC=CC=C2)C=C1.C
|

Smiles

Theoretical Physicochemical Profile

The following data points are derived from consensus QSAR modeling of the free base,
essential for predicting blood-brain barrier (BBB) permeability and bioavailability.
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Parameter Value (Predicted) Implication

Highly lipophilic; suggests

excellent BBB penetration but
LogP (Octanol/Water) 42+04 ] N

potential for non-specific

binding.

Well below the 90

Polar Surface Area (PSA) 26.02 threshold for CNS drugs,
indicating high membrane

permeability.

Predominantly ionized
(cationic) at physiological pH

pKa (Basic Amine) ~9.4 (7.4), facilitating electrostatic
interaction with Asp-79 in
MATSs.

Moderate flexibility allows
Rotatable Bonds 3 induced-fit binding within
transporter orthosteric sites.

H-Bond Donors/Acceptors 2/1 Classic primary amine profile.

Synthetic Methodology (Protocol Design)

Note: The following is a self-validating theoretical synthesis route designed based on standard
transformations for diarylethylamines. All reactions must be performed under inert atmosphere.

Retrosynthetic Analysis

The most robust route to the

-diarylethylamine scaffold involves the reduction of a diarylethanenitrile intermediate. This nitrile
Is accessible via nucleophilic substitution of the corresponding benzhydryl chloride.

Step-by-Step Synthesis Protocol
Step 1. Formation of the Benzhydrol Intermediate
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» Reagents: 3,4-Dichlorobenzaldehyde, Phenylmagnesium bromide (PhMgBr), THF
(anhydrous).

e Protocol:

o

Charge a flame-dried flask with 3,4-dichlorobenzaldehyde (1.0 eq) in dry THF under
Argon.

o

Cool to 0°C. Dropwise add PhMgBr (1.2 eq, 1.0 M in THF).

[¢]

Stir at RT for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2).

[¢]

Quench with saturated

. Extract with EtOAc.

[e]

Product: (3,4-Dichlorophenyl)(phenyl)methanol.

Step 2: Chlorination to Benzhydryl Chloride
e Reagents: Thionyl chloride (

), DCM, catalytic DMF.

e Protocol:
o Dissolve the benzhydrol from Step 1 in DCM.
o Add

(1.5 eq) dropwise at 0°C.

o Reflux for 2 hours. Evaporate solvent and excess

in vacuo.

o Product: 1,1-Dichloro-4-(chloro(phenyl)methyl)benzene (crude used immediately).

Step 3: Nitrile Displacement (The Critical C-C Bond)
o Reagents: Trimethylsilyl cyanide (TMSCN) or NaCN, Lewis Acid (
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if using TMSCN).

e Protocol:

o

Dissolve crude chloride in dry Acetonitrile.

[¢]

Add TMSCN (1.2 eq) and catalytic

Heat to 60°C for 6 hours.

[¢]

[e]

Validation: IR spectroscopy should show a sharp nitrile peak at ~2240 cm~1.

o

Product: 2-(3,4-Dichlorophenyl)-2-phenylacetonitrile.

Step 4. Reduction and Salt Formation

o Reagents: Borane-THF complex (

) or
: HCI in Dioxane.

e Protocol:

o

Dissolve nitrile in dry THF. carefully add

(2.0 eq) at 0°C.

o Reflux for 12 hours (Nitrile reduction to primary amine).

o Fieser quench (Water, 15% NaOH, Water). Filter precipitate.
o Concentrate filtrate to obtain the free base oil.

o Dissolve oil in

, cool to 0°C, and bubble anhydrous HCI gas.

o Final Product: White crystalline solid of 2-(3,4-Dichlorophenyl)-2-phenylethylamine HCI.
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Synthesis Workflow Diagram

3,4-Dichlorobenzaldehyde

PhMgBr / THF
(Nucleophilic Addition)

Intermediate 1:
(3,4-Dichlorophenyl)(phenyl)methanol

SOCI2 / DCM
(Chlorination)

Intermediate 2:
Benzhydryl Chloride Derivative

TMSCN / ZnI2
(Nucleophilic Substitution)

Intermediate 3:
2,2-Diarylacetonitrile

LiAIH4 / Reflux
(Reduction)

Target Free Base:
2-(3,4-Dichlorophenyl)-2-phenylethylamine

HCI (g) / Et20
(Salt Formation)

Final Product:
HCI Salt

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway transforming the aldehyde precursor to the final amine
salt via a nitrile intermediate.[1][2][3]

Pharmacological & Mechanistic Analysis[5][6]
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Mechanism of Action (Theoretical)

This compound acts as a Triple Reuptake Inhibitor (TRI) or SNDRI (Serotonin-Norepinephrine-
Dopamine Reuptake Inhibitor), with a likely bias toward DAT and NET due to the 3,4-dichloro
substitution pattern.

e The Pharmacophore: The

-diaryl motif mimics the spatial arrangement of the phenyl rings in Sertraline. The primary
amine mimics the terminal nitrogen of dopamine.

e Binding Site: The molecule binds to the S1 (central) binding site of the transporter.
o The Amine (

) interacts with the conserved Aspartate residue (e.g., Asp79 in DAT).

o The 3,4-Dichlorophenyl ring occupies the hydrophobic pocket usually stabilized by
Valine/Phenylalanine residues, increasing affinity compared to the unsubstituted analog.

Comparative SAR Data (Estimated)
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DAT NET SERT
Compound Note
(nM) (nM) (nM)
Endogenous
Phenethylamine trace amine;
>10,000 >10,000 >10,000 _
(PEA) rapid
metabolism.
] Substrate/Releas
Amphetamine ~50 ~40 >1000
er.
Sertraline 25 400 0.2 SSRI.
Diclofensine 2.5 4.6 16 Balanced TRI.
Predicted. Lacks
the rigid ring of
sertraline
Target )
~15-50 ~20 - 60 ~50 - 150 (lowering SERT
Compound

selectivity) but
retains DAT/NET

potency.

Neurotransmission Modulation Pathway

Dopamine Transporter

(Pre-synaptic)
2-(3,4-Dichlorophenyl)- Synaptic Cleft Post-synaptic Receptors
2-phenylethylamine - (Accumulation) (D1/D2/Adrenergic)

Norepinephrine Transporter

Click to download full resolution via product page

Figure 2: Pharmacodynamic cascade showing the blockade of monoamine transporters leading
to synaptic accumulation of neurotransmitters.

Analytical Validation
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For researchers synthesizing or verifying this compound, the following analytical signatures are
required for confirmation.

Proton NMR ( -NMR, 400 MHz, )

e 8.20 (br s, 3H): Ammonium protons (

).

e 7.60 - 7.20 (m, 8H): Aromatic protons. The 3,4-dichlorophenyl ring will show a characteristic
splitting pattern (d, d, dd) distinct from the monosubstituted phenyl multiplet.

e 4.45 (t, 1H): The benzylic methine proton (
). This is the diagnostic peak for the
-diaryl structure.

e 3.60 (d, 2H): The methylene protons adjacent to the nitrogen (

).

Mass Spectrometry (LC-MS)

e |onization: ESI+
e Parent lon (

): 266.05 m/z (Calculated for

).

 |sotope Pattern: Distinctive chlorine cluster.
o M (266): 100%
o M+2 (268): ~64%

o M+4 (270): ~10%

Safety & Handling (GHS Classification)
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Warning: This compound is a potent bioactive amine salt.[4][5]

H301: Toxic if swallowed.[2]

H315/H319: Causes skin and serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Storage: Store at 0-8°C, desiccated. Hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2-(3,4-Dichlorophenyl)-2-Phenylethylamine
Hydrochloride theoretical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1341873/docs#2-3-4-dichlorophenyl-2-
phenylethylamine-hydrochloride-theoretical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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